1-[5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea

• IUPAC Name: 1-(4-methoxyphenyl)-3-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H18N4O3S/c1-24-14-7-3-12(4-8-14)11-16-21-22-18(26-16)20-17(23)19-13-5-9-15(25-2)10-6-13/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key: FNIFTISTEZEBFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

1-[5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea is a compound that belongs to the class of thiadiazole derivatives. Thiadiazoles are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring. This particular compound has garnered interest due to its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Preparation Methods

The synthesis of 1-[5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea typically involves the reaction of 4-methoxybenzyl chloride with thiourea to form the intermediate 1-(4-methoxybenzyl)-2-thiourea. This intermediate is then cyclized with hydrazine hydrate to yield the 1,3,4-thiadiazole ring. Finally, the thiadiazole derivative is reacted with 4-methoxyphenyl isocyanate to form the desired urea compound .

Chemical Reactions Analysis

1-[5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the thiadiazole ring.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy groups can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules with potential biological activities.

Biology: It has shown promising results in inhibiting the growth of certain cancer cell lines, making it a potential candidate for anticancer drug development.

Medicine: The compound’s antimicrobial properties have been explored for the development of new antibiotics.

Industry: It is used in the development of new materials with specific properties, such as corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-[5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea involves its interaction with specific molecular targets. The compound is believed to inhibit certain enzymes and proteins involved in cell proliferation and survival pathways. For example, it may inhibit the activity of tyrosine kinases, which play a crucial role in cancer cell growth and metastasis .

Comparison with Similar Compounds

1-[5-(4-Methoxybenzyl)-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea can be compared with other thiadiazole derivatives, such as:

1-(5-(Benzylthio)-1,3,4-thiadiazol-2-yl)-3-phenylurea: This compound has similar anticancer properties but differs in its substitution pattern, which may affect its biological activity.

1-(5-(4-Chlorobenzyl)-1,3,4-thiadiazol-2-yl)-3-(4-chlorophenyl)urea: This derivative has shown potent antimicrobial activity, highlighting the importance of substituent effects on the thiadiazole ring.